Cas no 10147-03-2 (Propanedinitrile,2-(4-quinolinyl)-)

• Product Name: Propanedinitrile,2-(4-quinolinyl)-
• CAS No: 10147-03-2
• MF: C₁₂H₇N₃
• MW: 193.204081773758
• CID: 222752
• PubChem ID: 286354
• Update Time: 2025-04-19

Propanedinitrile,2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-(4-quinolinyl)-
• 2-quinolin-4-ylpropanedinitrile
• 4-Quinolinemalononitrile
• AC1L6519
• AC1Q4QGS
• AR-1G4595
• CTK3J9819
• NSC144434
• 10147-03-2
• CHEMBL1878618
• DTXSID30301572
• SMR001798213
• NSC-144434
• MLS002920626

• Inchi： 1S/C12H7N3/c13-7-9(8-14)10-5-6-15-12-4-2-1-3-11(10)12/h1-6,9H
• InChI Key： ZABPVUGLNITOEY-UHFFFAOYSA-N
• SMILES： N1C=CC(C(C#N)C#N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 193.06411
• Monoisotopic Mass: 193.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 396.3°C at 760 mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.652
• PSA: 60.47
• LogP: 2.36556

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives